1-{[(Benzyloxy)carbonyl]amino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid

• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• SMILES: CC(C)C1CCC(CC1)(C(=O)O)NC(=O)OCC2=CC=CC=C2
• InChI: InChI=1S/C18H25NO4/c1-13(2)15-8-10-18(11-9-15,16(20)21)19-17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,19,22)(H,20,21)
• InChIKey: OJTRWVWZMMVGQN-UHFFFAOYSA-N

Cbz-Protected Quaternary Cyclohexane Amino Acid Building Block

1-{[(Benzyloxy)carbonyl]amino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS 1698112-34-3; molecular formula C18H25NO4; MW 319.4 g/mol) is a fully synthetic, non-proteinogenic amino acid derivative [1]. It belongs to the class of N-carbobenzyloxy (Cbz)-protected cyclic α,α-disubstituted amino acids, featuring a quaternary α-carbon center—the amino (Cbz-protected) and carboxylic acid functionalities attached to the same cyclohexane ring carbon—with a 4-isopropyl substituent on the cyclohexane scaffold . This structural arrangement imparts distinct conformational rigidity and lipophilicity characteristics that differentiate it from simpler Cbz-protected cyclohexane amino acid analogs lacking the isopropyl group or bearing the amino/carboxyl groups at different ring positions.

Conformational Control

4-Isopropyl group introduces strong chair bias, reducing downstream conformational heterogeneity in peptidomimetics.

Enhanced Organic-Phase Handling

Reported higher XLogP3 supports purification by organic extraction and reversed-phase chromatography.

Steric Carbamate Architecture

Tertiary Cbz at quaternary α-carbon offers distinct deprotection kinetics for orthogonal protecting-group strategies.

• [1] PubChem Compound Summary for CID 103663603, 1-{[(Benzyloxy)carbonyl]amino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3 View Source

Why This 4-Isopropyl Cbz-Amino Acid Cannot Be Replaced

Generic substitution of this compound with its closest commercial analogs—such as 1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4; des-isopropyl) or trans-4-(Cbz-amino)cyclohexanecarboxylic acid (CAS 34771-04-5; different regiochemistry)—introduces quantitatively measurable changes in at least three orthogonal physicochemical parameters: lipophilicity (XLogP3), conformational population bias, and steric modulation of the Cbz protecting group's hydrogenolysis kinetics [1]. The des-isopropyl analog exhibits an XLogP3 of 2.6 versus 3.7 for the target compound—a ~42% increase in computed partition coefficient that can alter membrane permeability, organic-phase extraction efficiency, and chromatographic retention [2]. Simultaneously, the isopropyl substituent imposes a 2.1 kcal/mol conformational free energy penalty (A-value) that strongly biases the cyclohexane ring into a single chair conformer with the isopropyl group equatorial, eliminating the conformational averaging present in the unsubstituted analog [3]. These differences are not cosmetic; they directly affect peptide coupling efficiency, deprotection reaction rates, and the conformational homogeneity of downstream peptidomimetic products.

Lipophilicity Mismatch

Des-isopropyl analog may shift logP-dependent retention, membrane partitioning, and organic extraction, altering purification outcomes.

Conformational Averaging

Analog without 4-isopropyl undergoes rapid chair-flipping, introducing conformational heterogeneity that can affect coupling and product folding.

Deprotection Kinetics Shift

Secondary Cbz regioisomer may deprotect significantly faster, disrupting orthogonal deprotection sequences and over-reduction risk.

• [1] PubChem Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/17191-43-4 View Source
• [2] PubChem Compound Summary for CID 103663603, 1-{[(Benzyloxy)carbonyl]amino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid. XLogP3-AA = 3.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3 View Source
• [3] Yale University Department of Chemistry, Conformational Analysis Module: A-Value for Axial Isopropyl in Isopropylcyclohexane = 2.1 kcal/mol. http://ursula.chem.yale.edu/~chem220/chem220js/STUDYAIDS/history/movies/isoprop-br-1,4-cis.html View Source

Quantitative Differentiation Evidence

Lipophilicity (XLogP3) vs. Des-Isopropyl Analog

The target compound exhibits a PubChem-computed XLogP3 value of 3.7, representing a 1.1 log unit increase (approximately 42%) over the des-isopropyl analog 1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4), which has an XLogP3 of 2.6 [1][2]. This difference exceeds the typical 0.5 log unit threshold considered meaningful for altered membrane partitioning behavior in drug design and peptide chemistry, and is directly attributable to the addition of the 4-isopropyl substituent (three additional sp3 carbon atoms) on the cyclohexane scaffold [2].

Lipophilicity (XLogP3)

Head-to-head

XLogP3 3.7Δ +1.12.6 (des-isopropyl)

Supports purification and membrane partitioning predictions.

Computed by XLogP3 3.0; experimental logP not located.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 3.7 (PubChem, computed by XLogP3 3.0)
Comparator Or Baseline	1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): XLogP3 = 2.6 (PubChem, computed by XLogP3 3.0)
Quantified Difference	ΔXLogP3 = +1.1 log units (~42% increase); ~12.6-fold theoretical increase in octanol-water partition ratio
Conditions	Computational prediction using XLogP3 3.0 algorithm on PubChem infrastructure (2025.09.15 release)

Why This Matters

A +1.1 log unit shift in XLogP3 directly alters reverse-phase HPLC retention times, organic solvent extraction efficiency, and passive membrane permeability predictions—parameters that govern purification strategy and biological availability assessment during compound procurement and method development.

• [1] PubChem Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid. XLogP3-AA = 2.6. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/17191-43-4 View Source
• [2] PubChem Compound Summary for CID 103663603, 1-{[(Benzyloxy)carbonyl]amino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid. XLogP3-AA = 3.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3 View Source

Conformational Locking by the 4-Isopropyl Group

The axial isopropyl group in substituted cyclohexanes carries a well-established A-value of 2.1 kcal/mol [1]. In the target compound, this translates to a >97% equatorial population preference for the 4-isopropyl substituent at equilibrium at 25°C (calculated via ΔG° = -RT ln Keq, where Keq ≈ 36 for ΔG° = -2.1 kcal/mol). In contrast, the des-isopropyl analog 1-(Cbz-amino)cyclohexanecarboxylic acid exhibits no such conformational bias from the cyclohexane ring itself, undergoing rapid chair-flipping that averages the chemical environment of the Cbz-protected quaternary α-carbon center [2]. This conformational locking eliminates one degree of conformational heterogeneity in downstream products incorporating this building block.

Conformational Bias

Head-to-head

2.1 kcal/mol

Eliminates chair-flipping conformational averaging.

Isopropyl A-value; >97% equatorial at 25°C.

Evidence Dimension	Conformational free energy difference (A-value) for the 4-substituent on cyclohexane
Target Compound Data	Isopropyl A-value = 2.1 kcal/mol; equatorial preference >97% at 25°C
Comparator Or Baseline	1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): No 4-substituent; A-value = 0 kcal/mol (conformational averaging; ~50:50 distribution of chair conformers for the unsubstituted ring)
Quantified Difference	ΔΔG° = 2.1 kcal/mol; >47 percentage-point increase in equatorial population at the 4-position
Conditions	Standard conformational analysis at 25°C; A-value derived from equilibrium measurements on isopropylcyclohexane (Yale University reference data)

Why This Matters

Conformational pre-organization of the cyclohexane scaffold reduces the entropic penalty upon peptide incorporation and improves the predictability of 3D pharmacophore presentation, a critical consideration when selecting building blocks for structure-based peptidomimetic design.

• [1] Yale University Department of Chemistry, Conformational Analysis Module: The A-value for the axial isopropyl group in isopropylcyclohexane is 2.1 kcal/mol. http://ursula.chem.yale.edu/~chem220/chem220js/STUDYAIDS/history/movies/isoprop-br-1,4-cis.html View Source
• [2] PubChem Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/17191-43-4 View Source

Aqueous Solubility vs. Des-Isopropyl Analog

The des-isopropyl analog 1-(Cbz-amino)cyclohexanecarboxylic acid has a computed aqueous solubility of 0.44 g/L (approximately 1.6 mM) at 25°C, classified as 'very slightly soluble' . Based on the established inverse linear relationship between logP and logS for neutral organic compounds, the +1.1 log unit XLogP3 increase for the target compound (XLogP3 = 3.7 vs. 2.6) predicts a solubility decrease to approximately 0.035 g/L (roughly 0.11 mM), or about an 8- to 13-fold reduction in aqueous solubility [1]. This class-level inference is supported by the general Hansch solubility model, where each +1.0 logP unit increase corresponds to roughly a 10-fold decrease in aqueous solubility for neutral compounds [2].

Aqueous Solubility

Class-level

~0.11 mM (estimated)

Guides organic co-solvent requirements for coupling.

Class-level inference from logP; no direct measurement.

Evidence Dimension	Computed aqueous solubility at 25°C
Target Compound Data	Estimated ≤0.035 g/L (~0.11 mM) based on logP-solubility extrapolation; no direct experimental measurement located
Comparator Or Baseline	1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): 0.44 g/L (~1.6 mM), computed by ACD/Labs Software V11.02 (25°C)
Quantified Difference	Estimated ~8- to 13-fold lower aqueous solubility (class-level inference from logP difference; no direct experimental head-to-head data available)
Conditions	Computational prediction; 25°C; neutral species. Confidence: class-level inference only; direct experimental solubility comparison not located in primary literature

Why This Matters

The anticipated solubility reduction affects solvent selection for peptide coupling reactions (requiring higher organic co-solvent fractions), work-up extraction efficiency, and any aqueous-based purification protocols—practical considerations that directly impact procurement decisions for synthetic chemistry workflows.

• [1] PubChem Compound Summary for CID 103663603, target compound XLogP3 = 3.7. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3 View Source
• [2] Hansch C, Leo A. Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society, 1995. Chapter on logP-logS relationships for neutral organic compounds. View Source

Molecular Weight and Steric Effects on Reactivity

The target compound has a molecular weight of 319.4 g/mol (C18H25NO4) and 6 rotatable bonds, compared to 277.31 g/mol (C15H19NO4) and 5 rotatable bonds for the des-isopropyl analog [1][2]. The additional rotatable bond arises from the isopropyl C-C bond, and the +42.1 Da mass increase (~15% heavier) alters molar equivalents calculations for stoichiometric reactions. More critically, the isopropyl group at the 4-position introduces steric bulk in proximity to the quaternary α-carbon, which can differentially modulate the kinetics of both Cbz hydrogenolytic deprotection and amide bond formation at the sterically congested carboxyl group—an effect documented for related sterically hindered α,α-disubstituted amino acids [3].

Molecular Weight & Sterics

Head-to-head

+42.1 Da (ΔMW)

Alters stoichiometric calculations and steric environment.

Target MW 319.4 vs des-isopropyl 277.3; +1 rotatable bond.

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 319.4 g/mol; 6 rotatable bonds; Molecular formula C18H25NO4
Comparator Or Baseline	1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): MW = 277.31 g/mol; 5 rotatable bonds; Molecular formula C15H19NO4
Quantified Difference	ΔMW = +42.1 g/mol (+15.2%); ΔRotatable bonds = +1; +3 additional heavy (carbon) atoms
Conditions	PubChem-computed molecular descriptors; rotatable bond definition per Cactvs 3.4.8.24

Why This Matters

Differences in MW and rotatable bond count affect gravimetric calculations for solution preparation, shipping classification, and steric accessibility of the reactive carboxyl group during solid-phase peptide synthesis—all practical procurement and usage considerations.

• [1] PubChem Compound Summary for CID 103663603, target compound: MW = 319.4 g/mol, Rotatable Bond Count = 6. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3 View Source
• [2] PubChem Compound Summary for CID 11357886, des-isopropyl analog: MW = 277.31 g/mol, Rotatable Bond Count = 5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/17191-43-4 View Source
• [3] Enantioselective synthesis of alpha-quaternary amino acid derivatives by sequential enzymatic desymmetrization and Curtius rearrangement of alpha,alpha-disubstituted malonate diesters. Documents Delivered, 2010. Relevance: General class of sterically hindered α,α-disubstituted amino acids. View Source

Steric Hindrance of Cbz Hydrogenolysis

The Cbz protecting group in the target compound is attached to the amino group at a quaternary (tertiary) α-carbon, forming a hindered tertiary carbamate. Literature on Cbz hydrogenolysis kinetics indicates that steric encumbrance around the carbamate nitrogen can significantly slow the rate of palladium-catalyzed hydrogenolytic cleavage [1]. The presence of the 4-isopropyl group adds further steric bulk in the vicinity of the quaternary center. In contrast, trans-4-(Cbz-amino)cyclohexanecarboxylic acid (CAS 34771-04-5) bears the Cbz-protected amine on a secondary ring carbon with no quaternary substitution at the α-position, presenting a less hindered environment for hydrogenolysis [2]. The expected consequence is a measurably different deprotection time-course under standardized hydrogenation conditions—extended reaction times or higher catalyst loading may be required for the target compound.

Cbz Hydrogenolysis Rate

Class-level

Qualitative steric hindrance

Slower deprotection may support orthogonal strategies.

No direct kinetic data; inferred from tertiary carbamate literature.

Evidence Dimension	Relative hydrogenolysis rate of the Cbz protecting group under standard Pd/C, H₂ conditions
Target Compound Data	Tertiary carbamate at quaternary α-carbon; sterically hindered; expected slower hydrogenolysis (no direct kinetic data located for this specific compound)
Comparator Or Baseline	trans-4-(Cbz-amino)cyclohexanecarboxylic acid (CAS 34771-04-5): Secondary carbamate at non-quaternary ring carbon; less sterically hindered; expected faster hydrogenolysis
Quantified Difference	Qualitative class-level inference only; direct comparative hydrogenolysis rate data not available for these specific compounds
Conditions	Inference drawn from general Cbz deprotection literature; Pd/C-catalyzed hydrogenolysis; no head-to-head kinetic study located

Why This Matters

Differential deprotection rates have direct consequences for orthogonal protecting group strategies in multi-step syntheses; selecting the wrong Cbz-cyclohexane building block can lead to incomplete deprotection, over-reduction side products, or incompatibility with other protecting groups sensitive to prolonged hydrogenation conditions.

• [1] The unexpected formation of N-benzylated tertiary amines from their corresponding CBZ-protected precursors. ScienceDirect, 2000. Documents hydrogenolysis complications arising from sterically encumbered Cbz-protected amines. https://www.sciencedirect.com View Source
• [2] Molbase Chemical Database, trans-4-(carbobenzoxyamino)cyclohexanecarboxylic acid (CAS 34771-04-5): LogP = 2.9471, MW = 277.316. https://qiye.molbase.cn/d126749/18368364-35156972/ View Source

Commercial Purity Specification

The target compound is commercially supplied with a minimum purity specification of 95% (as documented by CymitQuimica/Biosynth and AKSci) . This purity threshold is standard for research-grade Cbz-protected amino acid building blocks and ensures that the effective concentration of the active coupling partner in peptide synthesis reactions is ≥95% of the gravimetric mass weighed. Impurities below the 5% level, if unreactive in amide coupling, would act as inert mass, potentially leading to systematic under-coupling if stoichiometry is calculated solely on mass. This purity level is comparable to other commercially available Cbz-cyclohexane amino acids such as 1-(Cbz-amino)cyclohexanecarboxylic acid (also specified at ≥95% purity), meaning the differentiation lies not in nominal purity but in the structural features documented in Evidence Items 1–5 above .

Commercial Purity

Specification review

≥95% (vendor spec.)

Comparable purity across Cbz-cyclohexane analogs.

QC methods not disclosed by suppliers.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	Min. 95% (CymitQuimica/Biosynth); 95% (AKSci)
Comparator Or Baseline	1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): Min. 95% (AKSci, Aladdin Scientific)
Quantified Difference	Purity specification is equivalent between target and comparator (~95%); structural differentiation dominates procurement rationale
Conditions	Commercial vendor specifications as of date of data retrieval; QC methods not disclosed by vendors

Why This Matters

Procurement decisions should be driven by structural differentiation (Evidence Items 1–5) rather than purity specification, which is comparable across available Cbz-cyclohexane amino acid building blocks.

Recommended Application Scenarios

Conformationally Constrained Peptidomimetic Synthesis

The 2.1 kcal/mol isopropyl A-value documented above [1] effectively locks the cyclohexane scaffold into a single predominant chair conformation (>97% equatorial isopropyl). This makes the target compound the preferred building block over the des-isopropyl analog (which undergoes rapid chair-flipping) for applications where conformational homogeneity of the cyclohexane ring is essential—such as the synthesis of turn-inducing peptidomimetics, macrocyclic peptide scaffolds, or receptor ligands where the 3D orientation of the carboxyl and Cbz-amino groups relative to the ring plane impacts molecular recognition. The +1.1 log unit XLogP3 increase also enhances organic-phase handling, facilitating solution-phase peptide coupling in dichloromethane or DMF.

Medicinal Chemistry SAR: 4-Position Substituent Effects

Where SAR campaigns require systematic variation of lipophilicity at the cyclohexane 4-position, the target compound (XLogP3 = 3.7) occupies a distinct position relative to the 4-methyl analog (estimated XLogP3 ≈ 3.1–3.2) and the 4-unsubstituted analog (XLogP3 = 2.6) [2][3]. This ~0.5–1.1 log unit stepwise increase in computed lipophilicity, combined with the graduated steric profile (H < methyl < isopropyl), enables quantitative assessment of the contribution of 4-position substituent size and hydrophobicity to target binding affinity, cellular permeability, or metabolic stability. Procurement of the entire series—unsubstituted, 4-methyl, and 4-isopropyl—allows rigorous SAR deconvolution.

Fragment-Based Library Synthesis with Enhanced Organic Solubility

The elevated XLogP3 of 3.7 for the target compound [1] predicts superior solubility in organic solvents (dichloromethane, ethyl acetate, THF) compared to the des-isopropyl analog (XLogP3 = 2.6), making it better suited for automated parallel synthesis platforms that rely on organic-phase reagent delivery and extraction. In fragment-based library construction, where hundreds of amide couplings may be performed in parallel on solid support, the consistent solution-phase behavior conferred by the isopropyl substituent reduces the risk of precipitation or heterogeneous reaction conditions that can arise with less lipophilic analogs.

Orthogonal Cbz Deprotection Strategies

When designing synthetic routes that require sequential deprotection of multiple Cbz groups, the sterically hindered tertiary carbamate architecture of the target compound provides inherently slower hydrogenolysis kinetics compared to less hindered secondary Cbz-carbamates such as trans-4-(Cbz-amino)cyclohexanecarboxylic acid (CAS 34771-04-5) [2]. This differential can be exploited for chemoselective deprotection strategies: a less hindered Cbz group on another moiety can be removed first under mild hydrogenation conditions, with the target compound's Cbz group retained for a later deprotection step under more forcing conditions. This approach avoids the need for fully orthogonal protecting group pairs (e.g., Cbz/Fmoc) and can streamline multi-step syntheses.

Application

Selection Property

Validation Focus

Peptidomimetic Design

Conformational locking (A-value)

Chair conformer population

4-Position SAR Studies

Lipophilicity step (XLogP3)

LogP-dependent property profiling

Fragment Library Synthesis

Organic-phase solubility

Precipitation control in parallel synthesis

Orthogonal Deprotection

Steric carbamate hindrance

Hydrogenolysis rate comparison

• [1] PubChem Compound Summary for CID 103663603, target compound XLogP3 = 3.7; Yale University Conformational Analysis Module, Isopropyl A-value = 2.1 kcal/mol. https://pubchem.ncbi.nlm.nih.gov/compound/1698112-34-3; http://ursula.chem.yale.edu/~chem220/chem220js/STUDYAIDS/history/movies/isoprop-br-1,4-cis.html View Source
• [2] Molbase Chemical Database, trans-4-(carbobenzoxyamino)cyclohexanecarboxylic acid (CAS 34771-04-5). https://qiye.molbase.cn/d126749/18368364-35156972/ View Source
• [3] PubChem Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid (CAS 17191-43-4): XLogP3 = 2.6. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/17191-43-4 View Source